Cas no 1806618-87-0 (5-Chloro-6-difluoromethyl-1H-benzimidazole)

• Product Name: 5-Chloro-6-difluoromethyl-1H-benzimidazole
• CAS No: 1806618-87-0
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4825697
• Update Time: 2025-05-22

5-Chloro-6-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H5ClF2N2/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-3,8H,(H,12,13)
• InChI Key： ZAAPJZHNDLYQDL-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C(F)F)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 5-Chloro-6-difluoromethyl-1H-benzimidazole

Recent Advances in the Study of 5-Chloro-6-difluoromethyl-1H-benzimidazole (CAS: 1806618-87-0)

5-Chloro-6-difluoromethyl-1H-benzimidazole (CAS: 1806618-87-0) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the structural optimization of 5-Chloro-6-difluoromethyl-1H-benzimidazole to enhance its inhibitory activity against specific kinases. The researchers employed a combination of computational modeling and synthetic chemistry to design analogs with improved binding affinity. The results demonstrated that modifications at the difluoromethyl position significantly influenced the compound's interaction with the ATP-binding site of target kinases, suggesting its potential as a scaffold for kinase inhibitor development.

In another study, researchers focused on the antimicrobial properties of 5-Chloro-6-difluoromethyl-1H-benzimidazole. The compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan biosynthesis. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), underscore the potential of this benzimidazole derivative as a lead compound for novel antibiotic development.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 5-Chloro-6-difluoromethyl-1H-benzimidazole. A team of chemists reported a highly efficient, one-pot synthesis route that reduces the number of purification steps and improves overall yield. This innovation, detailed in Organic Process Research & Development (2023), is expected to lower production costs and accelerate the compound's adoption in industrial-scale pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-Chloro-6-difluoromethyl-1H-benzimidazole. Preliminary in vivo studies indicated moderate bioavailability and rapid metabolism, which may limit its therapeutic efficacy. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as highlighted in a recent review article in Expert Opinion on Drug Discovery (2024).

In conclusion, 5-Chloro-6-difluoromethyl-1H-benzimidazole (CAS: 1806618-87-0) represents a versatile scaffold with significant potential in drug discovery. Its applications span kinase inhibition, antimicrobial therapy, and beyond, supported by a growing body of scientific evidence. Future research should focus on overcoming pharmacokinetic challenges and exploring its utility in combination therapies. This compound continues to be a valuable asset in the toolkit of medicinal chemists and pharmacologists.